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Compound of Interest

Compound Name: Ethylone-d5

Cat. No.: B15295074 Get Quote

An In-Depth Technical Guide to Ethylone-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethylone-d5, a deuterated analog

of the synthetic cathinone, ethylone. It is primarily intended for use as an internal standard in

analytical and forensic toxicology applications. This document outlines its chemical properties,

provides detailed experimental protocols for its synthesis and use in quantitative analysis, and

presents this information in a clear, structured format for ease of use by professionals in the

field.

Core Data Presentation
The quantitative data for Ethylone-d5 is summarized in the table below. This information is

critical for laboratory use, particularly in the preparation of standards and the interpretation of

analytical results.
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Parameter Value (Free Base)
Value
(Hydrochloride
Salt)

Citation

CAS Number 1246820-59-6 Not Available [1][2]

Molecular Formula C₁₂H₁₀D₅NO₃ C₁₂H₁₀D₅NO₃ · HCl [1]

Molecular Weight 226.28 g/mol 262.74 g/mol [2]

Appearance Yellow Oil - [3]

Storage Temperature -20°C -20°C [3]

Application
Internal standard for

GC/MS and LC/MS

Internal standard for

GC/MS and LC/MS
[4]

Experimental Protocols
This section details the methodologies for the synthesis of Ethylone-d5 and its application in a

validated analytical protocol for the quantification of ethylone in biological matrices.

The synthesis of Ethylone-d5 hydrochloride can be adapted from the established synthesis of

its non-deuterated analog, ethylone hydrochloride. The key modification is the use of

deuterated ethylamine.

Starting Materials:

3',4'-Methylenedioxy-α-bromopropiophenone

Ethylamine-d5

Tetrahydrofuran (THF)

Methanolic hydrogen chloride (HCl)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3',4'-Methylenedioxy-α-

bromopropiophenone in anhydrous THF.
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Amine Addition: Slowly add a solution of Ethylamine-d5 in THF to the reaction mixture. The

reaction is typically stirred at room temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is filtered to remove any precipitate. The

filtrate is then concentrated under reduced pressure to yield the crude Ethylone-d5 free

base.

Salt Formation: The crude product is dissolved in a minimal amount of methanol. Methanolic

HCl is then added dropwise until the solution becomes acidic, leading to the precipitation of

Ethylone-d5 hydrochloride.

Crystallization and Purification: The precipitate is collected by filtration, washed with a cold

non-polar solvent (e.g., diethyl ether), and can be further purified by recrystallization from a

suitable solvent system to yield the final product.

This synthetic pathway is based on the common synthesis route for cathinone analogs and the

described synthesis of ethylone hydrochloride polymorphs[5].

This protocol describes a validated method for the determination of ethylone in oral fluid

samples using Ethylone-d5 as an internal standard.

Materials and Reagents:

Oral fluid samples

Ethylone-d5 internal standard solution (e.g., 2000 ng/mL in methanol)

Methanol, acetonitrile, formic acid (LC-MS grade)

Deionized water

Solid-phase extraction (SPE) cartridges (e.g., µ-elution MCX)

Instrumentation:
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Ultra-High-Performance Liquid Chromatography (UHPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Sample Preparation:

To 500 µL of oral fluid, add a known amount of the Ethylone-d5 internal standard solution.

Vortex the sample to ensure thorough mixing.

Solid-Phase Extraction (SPE):

Condition the SPE cartridge according to the manufacturer's instructions.

Load the prepared oral fluid sample onto the cartridge.

Wash the cartridge to remove interferences.

Elute the analyte and the internal standard from the cartridge using an appropriate elution

solvent.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the

mobile phase.

UHPLC-MS/MS Analysis:

Chromatographic Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Flow Rate: A typical flow rate for UHPLC.

Injection Volume: 7.0 µL[6].
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Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Ethylone: Monitor for the precursor ion and at least two product ions (e.g., m/z 222.10

→ 174.25 and 204.15)[7].

Ethylone-d5: Monitor for the precursor ion and a corresponding product ion (e.g., m/z

227.20 → 179.15)[7].

Quantification:

A calibration curve is constructed by plotting the ratio of the peak area of the ethylone

quantifier ion to the peak area of the Ethylone-d5 internal standard against the

concentration of the calibration standards.

The concentration of ethylone in the unknown samples is then determined from this

calibration curve.

This analytical method is adapted from a published procedure for the quantitative

measurement of synthetic cathinones in oral fluid[6].

Mandatory Visualizations
The following diagram illustrates the general workflow for the use of Ethylone-d5 as an internal

standard in a quantitative analytical setting.
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Caption: Workflow for Quantitative Analysis using Ethylone-d5 as an Internal Standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15295074?utm_src=pdf-body-img
https://www.benchchem.com/product/b15295074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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